Cas no 6082-66-2 (3,4,6-Trichloropyridazine)

• Product Name: 3,4,6-Trichloropyridazine
• CAS No: 6082-66-2
• MF: C₄HCl₃N₂
• MW: 183.423137426376
• MDL: MFCD00834957
• CID: 46387
• PubChem ID: 354333947
• Update Time: 2025-05-20

3,4,6-Trichloropyridazine Chemical and Physical Properties

Names and Identifiers

• 3,4,6-Trichloropyridazine
• 3,4,6-Trichloro-pyridazine
• 3-METHYL-2-BENZOXAZOLINONE,PLANT STANDARD
• 2,4,5-Trichlorpyridazin
• 3,4,6-trichloropyridazin
• 3,4,6-Trichlor-pyridazin
• 3,6-dichlorochloropyridazine
• Pyridazine,3,4,6-trichloro
• NSC 19451
• NSC 51080
• Pyridazine, 3,4,6-trichloro-
• 3,4,6-trichioropyridazine
• KSC494C1T
• LJDQXQOPXOLCHL-UHFFFAOYSA-N
• EBD39674
• NSC51080
• NSC19451
• BCP24396
• SBB090077
• BBL103402
• STL557212
• RL04290
• PB23189
• RP03324
• TRA0059106
• CM14409
• AKOS005069333
• AC-26224
• NSC-51080
• J-511117
• DTXSID10209663
• AM20100478
• NSC-19451
• SCHEMBL194096
• F0001-1594
• SY296984
• T3417
• 6082-66-2
• EN300-72869
• 10X-0364
• MFCD00834957
• SY009805
• A832910
• FT-0649354
• CS-W002701
• Z1154360560
• AC-907/34126002
• DB-028246
• DTXCID60132154

• MDL： MFCD00834957
• Inchi： 1S/C4HCl3N2/c5-2-1-3(6)8-9-4(2)7/h1H
• InChI Key： LJDQXQOPXOLCHL-UHFFFAOYSA-N
• SMILES： ClC1=C(N=NC(=C1)Cl)Cl

Computed Properties

• Exact Mass: 181.92100
• Monoisotopic Mass: 181.920531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 25.8

Experimental Properties

• Melting Point: 55.0 to 59.0 deg-C
• Boiling Point: 98°C/43mmHg(lit.)
• Flash Point: 173.9℃
• PSA: 25.78000
• LogP: 2.43680
• λmax: 305(EtOH)(lit.)

3,4,6-Trichloropyridazine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 3,4,6-Trichloropyridazine

3,4,6-Trichloropyridazine: A Comprehensive Overview

3,4,6-Trichloropyridazine, also known by its CAS number CAS No. 6082-66-2, is a chemical compound that has garnered significant attention in various scientific and industrial fields. This compound is a derivative of pyridazine, a six-membered aromatic ring with two nitrogen atoms at positions 1 and 4. The trichloro substitution pattern at positions 3, 4, and 6 imparts unique chemical properties to this molecule, making it a subject of interest for researchers and manufacturers alike.

The structural formula of 3,4,6-Trichloropyridazine can be represented as C₃H₂Cl₃N₂. Its molecular weight is approximately 171.9 g/mol, and it exists as a crystalline solid under standard conditions. The compound is sparingly soluble in water but exhibits better solubility in organic solvents such as dichloromethane and acetone. These physical properties make it suitable for various applications in the chemical industry.

Recent studies have explored the synthesis of 3,4,6-Trichloropyridazine through innovative methods. Traditional approaches involve the chlorination of pyridazine derivatives using chlorine gas under controlled conditions. However, modern techniques have focused on optimizing reaction conditions to enhance yield and minimize by-products. For instance, researchers have employed microwave-assisted synthesis to accelerate the reaction process while maintaining high purity levels.

The chemical stability of 3,4,6-Trichloropyridazine has been a focal point in recent investigations. Under normal storage conditions, the compound remains stable; however, exposure to high temperatures or strong oxidizing agents can lead to decomposition. This stability makes it a viable candidate for use in high-temperature industrial processes.

In terms of applications, 3,4,6-Trichloropyridazine has found utility in the pharmaceutical industry as an intermediate in the synthesis of bioactive compounds. Its trichloro substitution pattern provides a platform for further functionalization to develop potential drug candidates targeting various diseases. Additionally, the compound has been explored for its potential in agrochemicals due to its ability to act as a precursor for herbicides and fungicides.

The environmental impact of 3,4,6-Trichloropyridazine has also been a subject of recent research. Studies have shown that the compound undergoes biodegradation under specific environmental conditions; however, its persistence in certain ecosystems remains a concern. Regulatory bodies are increasingly focusing on assessing its ecological risks to ensure safe handling and disposal practices.

In conclusion, 3,4,6-Trichloropyridazine (CAS No. 6082-66-2) is a versatile compound with diverse applications across multiple industries. Its unique chemical properties and recent advancements in synthesis methods highlight its importance in contemporary research and development efforts.